Tricaine Tricaine Ethyl 3-aminobenzoate
Tricaine is a benzoate ester that is the ethyl ester of 3-aminobenzoic acid. Used (in the form of its methanesulfonate salt) as an anaesthetic for fish. It has a role as a general anaesthetic. It is a benzoate ester and a substituted aniline. It derives from a 3-aminobenzoic acid. It is a conjugate base of a tricaine(1+).
Tricaine (as tricaine methanesulfonate) is white powder used for anesthesia, sedation, or euthanasia of fish. It is also the only anesthetic licensed in the United States for use in fin fish that are intended for human consumption.
Brand Name: Vulcanchem
CAS No.: 582-33-2
VCID: VC21310044
InChI: InChI=1S/C9H11NO2/c1-2-12-9(11)7-4-3-5-8(10)6-7/h3-6H,2,10H2,1H3
SMILES: CCOC(=O)C1=CC(=CC=C1)N
Molecular Formula: C9H11NO2
Molecular Weight: 165.19 g/mol

Tricaine

CAS No.: 582-33-2

Cat. No.: VC21310044

Molecular Formula: C9H11NO2

Molecular Weight: 165.19 g/mol

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Tricaine - 582-33-2

Specification

Description Ethyl 3-aminobenzoate
Tricaine is a benzoate ester that is the ethyl ester of 3-aminobenzoic acid. Used (in the form of its methanesulfonate salt) as an anaesthetic for fish. It has a role as a general anaesthetic. It is a benzoate ester and a substituted aniline. It derives from a 3-aminobenzoic acid. It is a conjugate base of a tricaine(1+).
Tricaine (as tricaine methanesulfonate) is white powder used for anesthesia, sedation, or euthanasia of fish. It is also the only anesthetic licensed in the United States for use in fin fish that are intended for human consumption.
CAS No. 582-33-2
Molecular Formula C9H11NO2
Molecular Weight 165.19 g/mol
IUPAC Name ethyl 3-aminobenzoate
Standard InChI InChI=1S/C9H11NO2/c1-2-12-9(11)7-4-3-5-8(10)6-7/h3-6H,2,10H2,1H3
Standard InChI Key ZMCBYSBVJIMENC-UHFFFAOYSA-N
SMILES CCOC(=O)C1=CC(=CC=C1)N
Canonical SMILES CCOC(=O)C1=CC(=CC=C1)N
Boiling Point 294.0 °C

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